molecular formula C10H12N5Na4O14P3 B1172629 boraxpenta.99.5per cent(tech.) CAS No. 11130-12-4

boraxpenta.99.5per cent(tech.)

Cat. No.: B1172629
CAS No.: 11130-12-4
M. Wt: 240.84
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Description

. It is widely used in various industrial applications due to its boron and oxygen content. This compound is known for its versatility and effectiveness in different chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

Borax pentahydrate can be synthesized through the reaction of boric acid (H3BO3) with sodium carbonate (Na2CO3) in an aqueous solution. The reaction typically occurs at elevated temperatures to ensure complete dissolution and reaction of the reactants. The resulting solution is then cooled to precipitate borax pentahydrate crystals, which are subsequently filtered and dried.

Industrial Production Methods

In industrial settings, borax pentahydrate is produced by mining borate ores such as tincal and kernite. These ores are crushed and dissolved in water to extract borax. The solution is then subjected to a series of evaporation and crystallization steps to obtain borax pentahydrate with high purity .

Chemical Reactions Analysis

Types of Reactions

Borax pentahydrate undergoes various chemical reactions, including:

    Hydrolysis: In aqueous solutions, borax pentahydrate hydrolyzes to form boric acid and sodium hydroxide.

    Dehydration: Upon heating, borax pentahydrate loses water molecules to form anhydrous borax (Na2B4O7).

    Complexation: Borax can form complexes with various metal ions, enhancing its utility in different chemical processes.

Common Reagents and Conditions

    Hydrolysis: Water is the primary reagent, and the reaction occurs at room temperature.

    Dehydration: Heating borax pentahydrate to temperatures above 100°C results in the loss of water molecules.

    Complexation: Metal salts such as copper sulfate (CuSO4) or zinc chloride (ZnCl2) are used as reagents under controlled pH conditions.

Major Products Formed

Scientific Research Applications

Borax pentahydrate has numerous applications in scientific research, including:

Mechanism of Action

The mechanism by which borax pentahydrate exerts its effects involves the interaction of borate ions with various molecular targets. In biological systems, borate ions can form complexes with biomolecules such as proteins and nucleic acids, affecting their structure and function. In industrial applications, borate ions act as fluxing agents, reducing the melting points of materials and facilitating their processing .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Borax pentahydrate is unique due to its balance of water content and borate concentration, making it suitable for a wide range of applications. Its ability to form complexes with various metal ions and its effectiveness as a fluxing agent further enhance its versatility in industrial and scientific research .

Properties

CAS No.

11130-12-4

Molecular Formula

C10H12N5Na4O14P3

Molecular Weight

240.84

Synonyms

boraxpenta.99.5%(tech.)

Origin of Product

United States

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